Cas no 1824113-33-8 ([1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol)

1,2,4-Triazolo[1,5-a]pyridin-6-ylmethanol is a heterocyclic compound featuring a fused triazolopyridine core with a hydroxymethyl functional group at the 6-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals and agrochemicals. The triazole and pyridine moieties contribute to its potential as a ligand or intermediate in metal-catalyzed reactions, while the hydroxymethyl group offers a reactive site for further derivatization. Its rigid bicyclic framework enhances stability, making it suitable for designing bioactive molecules with improved pharmacokinetic properties. The compound is of interest in medicinal chemistry for its potential role in developing kinase inhibitors or antimicrobial agents due to its nitrogen-rich heterocyclic architecture.

[1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol structure

1824113-33-8 structure

Product Name:[1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol

CAS No:1824113-33-8

MF:C₇H₇N₃O

MW:149.149980783463

CID:6626088

PubChem ID:129981071

Update Time:2026-03-11

[1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol Chemical and Physical Properties

Names and Identifiers

- [1,2,4]Triazolo[1,5-a]pyridin-6-yl-methanol
- [1,2,4]Triazolo[1,5-a]pyridine-6-methanol
- AT24352
- 1824113-33-8
- [1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol
- Inchi： 1S/C7H7N3O/c11-4-6-1-2-7-8-5-9-10(7)3-6/h1-3,5,11H,4H2
- InChI Key： RDWPGTPWZZKZHV-UHFFFAOYSA-N
- SMILES： C12=NC=NN1C=C(CO)C=C2

Computed Properties

Exact Mass: 149.058911855g/mol
Monoisotopic Mass: 149.058911855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 50.4Å²

[1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1272187-100mg	[1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol	1824113-33-8	98%	100mg	$224.0	2025-03-16
Ambeed	A1272187-1g	[1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol	1824113-33-8	98%	1g	$1103.0	2025-03-16
Ambeed	A1272187-250mg	[1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol	1824113-33-8	98%	250mg	$409.0	2025-03-16

[1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol Related Literature

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Additional information on [1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol

Chemical Compound CAS No 1824113-33-8: [1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol

The chemical compound with CAS No 1824113-33-8, commonly referred to as [1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazolopyridine ring system. The presence of the methanol group (-CH₂OH) at the 6-position of the triazolopyridine ring introduces significant chemical reactivity and biological activity. Recent studies have highlighted its potential applications in drug discovery and materials science.

[1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol has been synthesized through various methods, including microwave-assisted synthesis and catalytic processes. These methods have been optimized to improve yield and purity. The compound's structure has been characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). The triazolopyridine ring system is known for its stability and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry.

In terms of applications, [1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol has shown promise in the development of bioactive molecules. Recent research has focused on its role as a building block for constructing complex heterocyclic frameworks. For instance, it has been used in the synthesis of novel antibiotics and anticancer agents. The methanol group at the 6-position facilitates further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

Moreover, [1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol exhibits interesting electronic properties due to its conjugated π-system. This makes it a candidate for applications in organic electronics and optoelectronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to undergo redox reactions also makes it relevant in electrochemical studies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of [1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol. Density Functional Theory (DFT) calculations have been employed to study its frontier molecular orbitals and interaction with biological targets. These studies have revealed that the compound's triazolopyridine ring contributes significantly to its electronic properties and binding affinity.

In conclusion, [1,2,4]triazolo[1,5-a]pyridin-6-ylmethanol (CAS No 1824113-33-8) is a versatile compound with a wide range of applications in chemistry and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and characterization techniques emerge, the potential of this compound continues to expand.